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Compound of Interest

Compound Name: INF4E

Cat. No.: B1679027

This guide provides a comprehensive overview of the chemical structure, properties, and
biological activities of INF4E, a potent inhibitor of the NLRP3 inflammasome. The information is
intended for researchers, scientists, and professionals involved in drug development and
immunology.

Chemical Structure and Properties of INF4E

INF4E is a small molecule inhibitor of the NLRP3 (NACHT, LRR, and PYD domains-containing
protein 3) inflammasome.[1][2] The NLRP3 inflammasome is a key component of the innate
immune system, and its dysregulation is implicated in a variety of inflammatory diseases.[3][4]

Below is a summary of the key chemical properties of INF4E:

Property Value Source
Molecular Formula C12H13CIOs3 [2]
Molecular Weight 240.68 g/mol [2]
CAS Number 88039-46-7 [2]
Appearance Colorless to light yellow liquid [2]
SMILES CCOC(C(C(0O)Cc1=C(Clc=CC o]

=C1)=C)=0
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Biological Activity and Mechanism of Action

INF4E functions as a potent inhibitor of the NLRP3 inflammasome.[2] Its mechanism of action
involves the inhibition of caspase-1 and NLRP3 ATPase activities.[2] By targeting these key
components, INF4E can prevent the maturation and release of pro-inflammatory cytokines IL-
1B and IL-18, as well as inhibit pyroptosis, a form of inflammatory cell death.[3]

Studies have shown that INF4E can protect against myocardial ischemia-reperfusion injury by
attenuating the formation of the NLRP3 inflammasome complex.[2] It has also been
demonstrated to prevent ATP- and nigericin-induced pyroptosis in human THP-1 cells.[2]

NLRP3 Inflammasome Signaling Pathway and
Inhibition by INF4E

The activation of the NLRP3 inflammasome is a two-step process. The priming step (Signal 1)
involves the upregulation of NLRP3 and pro-IL-1[3 expression, typically through the activation of
transcription factors like NF-kB. The activation step (Signal 2) is triggered by a variety of
stimuli, leading to the assembly of the inflammasome complex, caspase-1 activation, and

subsequent inflammatory responses.[5]

The following diagram illustrates the canonical NLRP3 inflammasome signaling pathway and
highlights the inhibitory action of INF4E.
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NLRP3 inflammasome pathway and INF4E inhibition.
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Experimental Protocols for Assessing INF4E Activity

The following outlines a general experimental workflow for evaluating the inhibitory effects of
INF4E on NLRP3 inflammasome activation in vitro, based on common methodologies for
studying inflammasome activation.[6][7][8]

1. Cell Culture and Priming:

e Human monocytic THP-1 cells or bone marrow-derived macrophages (BMDMSs) are
commonly used.[7]

o Cells are primed with lipopolysaccharide (LPS) to induce the expression of NLRP3 and pro-
IL-1B.[9][10]

2. Treatment with INF4E:

» Following priming, cells are pre-treated with varying concentrations of INF4E for a specified
duration.

3. NLRP3 Inflammasome Activation:

e The inflammasome is then activated using a secondary stimulus such as ATP or nigericin.[9]
[10]

4. Measurement of Inflammasome Activation Markers:

e Cytokine Release: The concentration of IL-1[3 in the cell culture supernatant is measured by
ELISA.[8]

o Caspase-1 Activity: Caspase-1 activity can be assessed using a fluorometric assay or by
detecting cleaved caspase-1 via Western blot.[8]

o Pyroptosis: Cell death can be quantified by measuring the release of lactate dehydrogenase
(LDH) into the supernatant.[6][8]

e ASC Speck Formation: The formation of ASC specks, a hallmark of inflammasome
activation, can be visualized by immunofluorescence microscopy.[8]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1679027?utm_src=pdf-body
https://www.benchchem.com/product/b1679027?utm_src=pdf-body
https://experiments.springernature.com/articles/10.1038/s41596-020-0374-9
https://pubmed.ncbi.nlm.nih.gov/37578723/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7716618/
https://pubmed.ncbi.nlm.nih.gov/37578723/
https://www.researchgate.net/publication/381266318_A_Dynamic_Protocol_to_Explore_NLRP3_Inflammasome_Activation_in_Cerebral_Organoids
https://www.mdpi.com/1422-0067/25/12/6335
https://www.benchchem.com/product/b1679027?utm_src=pdf-body
https://www.benchchem.com/product/b1679027?utm_src=pdf-body
https://www.researchgate.net/publication/381266318_A_Dynamic_Protocol_to_Explore_NLRP3_Inflammasome_Activation_in_Cerebral_Organoids
https://www.mdpi.com/1422-0067/25/12/6335
https://pmc.ncbi.nlm.nih.gov/articles/PMC7716618/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7716618/
https://experiments.springernature.com/articles/10.1038/s41596-020-0374-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC7716618/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7716618/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates a typical experimental workflow for assessing the efficacy of
INF4E.
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Experimental workflow for INF4E evaluation.

Conclusion

INF4E is a valuable research tool for studying the NLRP3 inflammasome and holds potential as
a therapeutic agent for NLRP3-driven inflammatory diseases. Its ability to inhibit key
components of the inflammasome pathway makes it a subject of interest for further
investigation and drug development efforts. The experimental protocols and pathway
information provided in this guide offer a foundation for researchers to explore the biological
effects of INF4E and similar compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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